Cas no 125208-06-2 (Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate)
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate is a versatile heterocyclic compound featuring a pyrrolopyrazine core with bromo and ester functional groups. Its structural framework makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules and pharmaceutical agents. The bromo substituent enhances reactivity for further functionalization via cross-coupling reactions, while the ethyl ester group offers flexibility for hydrolysis or derivatization. This compound is particularly useful in the development of kinase inhibitors and other therapeutic candidates due to its fused heteroaromatic system. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
![Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate structure](https://ossimg.kuujia.com/scimg/125500/125208-06-2x500.png)
125208-06-2 structure
Product Name:Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
CAS No:125208-06-2
MF:C10H10BrN3O2
MW:284.10930109024
CID:103602
Update Time:2025-05-28
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
- 2-BROMO-6-METHYL-5H-PYRROLO[2,3-B]PYRAZINE-7-CARBOXYLIC ACID ETHYL ESTER
- 5H-Pyrrolo[2,3-b]pyrazine-7-carboxylicacid, 2-bromo-6-methyl-, ethyl ester
- bromo-2 methyl-6 5H-pyrrolo<2,3-b>pyrazinecarboxylate-7 d'ethyle
-
- Inchi： 1S/C10H10BrN3O2/c1-3-16-10(15)7-5(2)13-9-8(7)14-6(11)4-12-9/h4H,3H2,1-2H3,(H,12,13)
- InChI Key： ZYRHBUINOLXYSO-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C(C(C(=O)OCC)=C(C)N2)=N1
Computed Properties
- Exact Mass: 282.99600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 67.87000
- LogP: 2.20550
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099001320-250mg |
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate |
125208-06-2 | 98% | 250mg |
$202.00 | 2023-09-03 | |
| Alichem | A099001320-1g |
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate |
125208-06-2 | 98% | 1g |
$545.00 | 2023-09-03 | |
| Alichem | A099001320-5g |
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate |
125208-06-2 | 98% | 5g |
$1500.00 | 2023-09-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NS486-50mg |
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate |
125208-06-2 | 98% | 50mg |
164.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NS486-200mg |
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate |
125208-06-2 | 98% | 200mg |
412.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NS486-100mg |
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate |
125208-06-2 | 98% | 100mg |
218CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NS486-1g |
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate |
125208-06-2 | 98% | 1g |
1237.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NS486-250mg |
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate |
125208-06-2 | 98% | 250mg |
498CNY | 2021-05-08 | |
| Chemenu | CM168742-100mg |
ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate |
125208-06-2 | 95%+ | 100mg |
$70 | 2021-08-05 | |
| Chemenu | CM168742-250mg |
ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate |
125208-06-2 | 95%+ | 250mg |
$123 | 2021-08-05 |
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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